Cas no 1258459-20-9 (2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester)

• Product Name: 2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester
• CAS No: 1258459-20-9
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 2150774
• Update Time: 2023-08-05

2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester
• BJTIMGUBGCLSEP-UHFFFAOYSA-N
• 2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester

• Inchi： 1S/C14H13NO4/c1-9(16)11-5-3-4-10(6-11)7-13-15-12(8-19-13)14(17)18-2/h3-6,8H,7H2,1-2H3
• InChI Key： BJTIMGUBGCLSEP-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1CC1C=CC=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Topological Polar Surface Area: 69.4